Cas no 21633-77-2 (1,3-diethyl 2-propanoylpropanedioate)

1,3-Diethyl 2-propanoylpropanedioate is a versatile diester compound commonly employed in organic synthesis and pharmaceutical intermediates. Its structure features two ethyl ester groups and a propanoyl substituent on a central malonate core, making it a valuable precursor for condensation and alkylation reactions. The compound exhibits high reactivity in Michael additions and Knoevenagel condensations, facilitating the construction of complex molecular frameworks. Its ester groups enhance solubility in organic solvents, while the propanoyl moiety provides a reactive site for further functionalization. This compound is particularly useful in the synthesis of heterocycles, fine chemicals, and active pharmaceutical ingredients (APIs), offering efficiency and selectivity in multi-step synthetic routes.

1,3-diethyl 2-propanoylpropanedioate structure

21633-77-2 structure

Product Name:1,3-diethyl 2-propanoylpropanedioate

CAS No:21633-77-2

MF:C₁₀H₁₆O₅

MW:216.231043815613

CID:911941

Update Time:2025-06-07

1,3-diethyl 2-propanoylpropanedioate Chemical and Physical Properties

Names and Identifiers

- diethyl propanoylpropanedioate
- diethyl 2-propanoylpropanedioate
- diethyl 2-propionylmalonate
- AC1L1K54
- AI3-19315
- BRN 1789421
- C-Propionylmalonic ester
- diethyl (1-oxopropyl)malonate
- diethyl (ethylcarbonyl)malonate
- Diethyl propionylmalonate
- MALONIC ACID, PROPIONYL-, DIETHYL ESTER
- propionylmalonic acid diethyl ester
- Propionyl-malonsaeure-diaethylester
- 1,3-diethyl 2-propanoylpropanedioate
- Inchi： 1S/C10H16O5/c1-4-7(11)8(9(12)14-5-2)10(13)15-6-3/h8H,4-6H2,1-3H3
- InChI Key： DOYKFDRIECFSJW-UHFFFAOYSA-N
- SMILES： O(CC)C(C(C(=O)OCC)C(CC)=O)=O

Computed Properties

Exact Mass: 216.09978

Experimental Properties

PSA: 69.67

1,3-diethyl 2-propanoylpropanedioate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	D483118-25mg	1,3-diethyl 2-propanoylpropanedioate	21633-77-2		25mg	$ 50.00	2022-06-05
TRC	D483118-50mg	1,3-diethyl 2-propanoylpropanedioate	21633-77-2		50mg	$ 70.00	2022-06-05
TRC	D483118-250mg	1,3-diethyl 2-propanoylpropanedioate	21633-77-2		250mg	$ 275.00	2022-06-05
Enamine	EN300-75481-0.05g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	0.05g	$53.0	2025-03-21
Enamine	EN300-75481-0.1g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	0.1g	$83.0	2025-03-21
Enamine	EN300-75481-0.25g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	0.25g	$116.0	2025-03-21
Enamine	EN300-75481-0.5g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	0.5g	$218.0	2025-03-21
Enamine	EN300-75481-1.0g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	1.0g	$314.0	2025-03-21
Enamine	EN300-75481-2.5g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	2.5g	$614.0	2025-03-21
Enamine	EN300-75481-5.0g	1,3-diethyl 2-propanoylpropanedioate	21633-77-2	95.0%	5.0g	$908.0	2025-03-21